Cas no 1806620-07-4 (Ethyl 2-(3-ethoxy-3-oxopropyl)-5-hydroxybenzoate)

• Product Name: Ethyl 2-(3-ethoxy-3-oxopropyl)-5-hydroxybenzoate
• CAS No: 1806620-07-4
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 4955671
• Update Time: 2025-05-26

Ethyl 2-(3-ethoxy-3-oxopropyl)-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-ethoxy-3-oxopropyl)-5-hydroxybenzoate

• Inchi： 1S/C14H18O5/c1-3-18-13(16)8-6-10-5-7-11(15)9-12(10)14(17)19-4-2/h5,7,9,15H,3-4,6,8H2,1-2H3
• InChI Key： JIUAARYGMIZKGT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(=CC=1C(=O)OCC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 2-(3-ethoxy-3-oxopropyl)-5-hydroxybenzoate

Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate: A Comprehensive Overview

Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate, with the CAS number 1806620-07-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various synthetic processes. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate is notable for its combination of functional groups, including an ethoxy group, a hydroxy group, and a ketone moiety. These functional groups contribute to its reactivity and versatility in chemical reactions. Recent studies have highlighted the importance of such structures in mediating biological activities, making them valuable targets for further research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate through various routes. One prominent method involves the use of nucleophilic substitution reactions, where the hydroxy group acts as a nucleophile under specific conditions. Another approach utilizes coupling reactions, leveraging the reactivity of the ketone group to form stable intermediates. These methods have been optimized to enhance yield and purity, making large-scale production feasible.

The physical properties of Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate are critical for its application in various industries. Its melting point and boiling point have been determined through rigorous testing, providing essential data for storage and handling guidelines. Additionally, studies on its solubility in different solvents have revealed its compatibility with organic solvents, which is advantageous for formulation purposes.

In terms of biological activity, recent research has focused on evaluating Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate's potential as an anti-inflammatory agent. Preclinical studies have demonstrated promising results, suggesting that this compound may inhibit key inflammatory pathways without causing significant side effects. Furthermore, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, indicating potential applications in skincare products and nutraceuticals.

The application of Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic processes. Recent breakthroughs in this area have showcased its efficiency in facilitating asymmetric catalysis, a technique highly valued in the production of chiral compounds.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions have revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems.

In conclusion, Ethyl 2-(3-Ethoxy-3-Oxopropyl)-5-Hydroxybenzoate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the advancement of modern science.